Cas no 881041-25-4 (N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine)

• Product Name: N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine
• CAS No: 881041-25-4
• MF: C₁₇H₃₆N₂
• MW: 268.48114490509
• CID: 3056309
• PubChem ID: 4715359
• Update Time: 2025-07-10

N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine
• AKOS001476879
• N-(Azepan-2-ylmethyl)-N-isopentyl-3-methylbutan-1-amine
• 881041-25-4
• N-(azepan-2-ylmethyl)-3-methyl-N-(3-methylbutyl)butan-1-amine
• STK893812
• N-(2-azepanylmethyl)-N,N-diisopentylamine
• BBL021106

• Inchi： 1S/C17H36N2/c1-15(2)9-12-19(13-10-16(3)4)14-17-8-6-5-7-11-18-17/h15-18H,5-14H2,1-4H3
• InChI Key： FHUGWLMGVKKUOL-UHFFFAOYSA-N
• SMILES： N(CCC(C)C)(CCC(C)C)CC1CCCCCN1

Computed Properties

• Exact Mass: 268.287849157Da
• Monoisotopic Mass: 268.287849157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine

Introduction to N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine (CAS No. 881041-25-4)

N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine, a compound with the chemical formula C₁₁H₂₁N, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 881041-25-4 serves as a unique identifier, distinguishing it from other chemicals in the database. Its molecular structure consists of an azepane ring linked to an isopentyl group, making it a versatile intermediate in synthetic chemistry.

The N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine structure is of particular interest because of its ability to act as a building block for more complex molecules. The presence of the azepane ring introduces a rigid framework that can enhance the stability and bioavailability of drug candidates. Additionally, the isopentyl group contributes to lipophilicity, which is often crucial for membrane permeability and metabolic stability.

In recent years, there has been a growing interest in azepane derivatives due to their potential pharmacological properties. These compounds have been explored for their role in central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine derivative has shown promise in preclinical studies as a modulator of neurotransmitter systems. Specifically, its interaction with serotonin and dopamine receptors has been investigated, suggesting its potential as an antidepressant or anxiolytic agent.

The synthesis of N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine involves multi-step organic reactions that require precise control over reaction conditions. The key steps include the formation of the azepane ring through cyclization reactions and subsequent functionalization with the isopentyl group. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets pharmaceutical standards.

One of the most compelling aspects of N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine is its potential in drug discovery. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological activity. For instance, modifications to the azepane ring or the isopentyl side chain have led to compounds with improved binding affinity and selectivity. These findings highlight the importance of structural optimization in developing effective therapeutics.

The pharmacokinetic profile of N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine has also been thoroughly examined. Studies indicate that it exhibits moderate solubility in water and good bioavailability when administered orally. This makes it a suitable candidate for further development into an oral medication. Additionally, its metabolic stability suggests that it can withstand enzymatic degradation in vivo, further enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine. Molecular docking simulations have been used to predict interactions with biological targets, providing insights into potential mechanisms of action. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

The safety profile of N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine has been evaluated through toxicological studies. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, N-(2-Azepanylmethyl)-n-isopentyl-3-methyl-1-butanamine (CAS No. 881041-25-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play a crucial role in shaping the future of medicine.